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molecular formula C12H16O B8769290 2-Ethynyladamantan-2-ol

2-Ethynyladamantan-2-ol

Cat. No. B8769290
M. Wt: 176.25 g/mol
InChI Key: ODEVDECXRUVZAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07217702B2

Procedure details

Representative procedure for ribose cleavage: 2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenine. A solution of 2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenosine (3.486 g, 7.896 mmol) in methanol (100 mL) and 1.0 M HCl (10.0 mL) was stirred at 90° C. in a pressure apparatus for 18–50 h. The pH was adjusted to 4.2 with 5.0 M NaOH and the volume was reduced to half under reduced pressure. After cooling the resulting precipitate was filtered and washed with methanol to afford the pure product as a white solid: yield 2.153 g, 88%. 1H NMR (DMSO-d6) δ 8.13 (s, 1H), 7.25 (br s, 2H), 5.56 (s, 1H), 2.18–2.09, 1.94–1.89, 1.82–1.64, 1.52–1.45 (4×m, 12H). LRMS ESI (M+H+) 310.1.
Name
ribose
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenosine
Quantity
3.486 g
Type
reactant
Reaction Step Three
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
HCl
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
product

Identifiers

REACTION_CXSMILES
[O:1]=C[C@@H]([C@@H]([C@@H](CO)O)O)O.O[C:12]12[CH2:21][CH:16]3[CH2:17][CH:18]([CH2:20][CH:14]([CH2:15]3)[CH:13]1[C:22]#[C:23]C1N=C3C(NC=N3)=C(N)N=1)[CH2:19]2.OC12CC3CC(CC(C3)C1C#CC1N=C(N)C3N=CN(C=3N=1)[C@@H]1O[C@H](CO)[C@@H](O)[C@H]1O)C2.[OH-].[Na+]>CO.Cl>[C:22]([C:13]1([OH:1])[CH:14]2[CH2:20][CH:18]3[CH2:17][CH:16]([CH2:21][CH:12]1[CH2:19]3)[CH2:15]2)#[CH:23] |f:3.4|

Inputs

Step One
Name
ribose
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C[C@H](O)[C@H](O)[C@H](O)CO
Step Two
Name
2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC12C(C3CC(CC(C1)C3)C2)C#CC2=NC(=C3NC=NC3=N2)N
Step Three
Name
2-{2-[hydroxy-adamantan-2-yl]ethyn-1-yl}adenosine
Quantity
3.486 g
Type
reactant
Smiles
OC12C(C3CC(CC(C1)C3)C2)C#CC=2N=C(C=3N=CN([C@H]1[C@H](O)[C@H](O)[C@@H](CO)O1)C3N2)N
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Name
HCl
Quantity
10 mL
Type
solvent
Smiles
Cl
Step Four
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling the resulting precipitate
FILTRATION
Type
FILTRATION
Details
was filtered
WASH
Type
WASH
Details
washed with methanol

Outcomes

Product
Name
product
Type
product
Smiles
C(#C)C1(C2CC3CC(CC1C3)C2)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.